Cas no 11089-20-6 (Silicomolybdic acid hydrate)

Silicomolybdic acid hydrate (H₄[SiMo₁₂O₄₀]·xH₂O) is a heteropolyacid compound characterized by its well-defined Keggin structure, offering high thermal and oxidative stability. It serves as a versatile catalyst in oxidation reactions, acid-catalyzed processes, and electrochemical applications due to its strong Brønsted acidity and redox properties. The hydrate form enhances solubility in polar solvents, facilitating homogeneous catalytic systems. Its robust framework and tunable reactivity make it valuable in organic synthesis, environmental catalysis, and material science. The compound’s reproducibility and well-documented reactivity profile further support its use in research and industrial applications. Proper handling is advised due to its hygroscopic nature.

Silicomolybdic acid hydrate structure

Product Name:Silicomolybdic acid hydrate

CAS No:11089-20-6

MF:H₁₂Mo₁₂O₄₀Si

MW:1831.43681621552

MDL:MFCD00150575

CID:118742

PubChem ID:329762788

Update Time:2025-05-28

Silicomolybdic acid hydrate Chemical and Physical Properties

Names and Identifiers

- Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]tetracosa-m-oxododecaoxododeca-, hydrogen, hydrate (1:4:?)
- Silicomolybdic acid solution
- 12-MOLYBDOSILICIC ACID
- 12-MOLYBDOSILICIC ACID HYDRATE
- Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]...
- SILICOMOLYBDIC ACID HYDRATE
- SILICOMOLYBDIC ACID N-HYDRATE
- Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]tetracosa-m-oxododecaoxododeca-, hydrogen, hydrate (1:4:)
- MFCD00150575
- Hydroxy-[(oxido(dioxo)molybdenio)oxy-dioxomolybdenio]oxy-dioxomolybdenum;silicon(4+)
- 11089-20-6
- Silicomolybdic acid hydrate
- MDL： MFCD00150575
- Inchi： 1S/12Mo.4H2O.36O.H8Si/h;;;;;;;;;;;;4*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;1H8/q;;;;;;;;4*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;4*-1;+4/p-4
- InChI Key： AWIQBGVHRPIRRW-UHFFFAOYSA-J
- SMILES： [Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[SiH8+4]

Computed Properties

Exact Mass: 1864.68000
Monoisotopic Mass: 1846.66965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 40
Heavy Atom Count: 53
Rotatable Bond Count: 12
Complexity: 424
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 657Å²

Experimental Properties

Color/Form: yellow
Density: 1.156 g/mL at 25 °C
Refractive Index: n20/D 1.376
PSA: 610.59000
LogP: -4.82430
Solubility: Soluble in water

Silicomolybdic acid hydrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Safety Term：S26-36
Risk Phrases：R20/21/22; R36/37/38

Silicomolybdic acid hydrate Pricemore >>

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